Cas no 2229013-87-8 (5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid)
2229013-87-8 structure
Product Name:5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
CAS No:2229013-87-8
MF:C7H5N3O3
MW:179.132900953293
CID:6149531
PubChem ID:165880768
Update Time:2024-01-07
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
- EN300-1816541
- 2229013-87-8
-
- Inchi: 1S/C7H5N3O3/c11-7(12)4-1-6(13-10-4)5-2-8-3-9-5/h1-3H,(H,8,9)(H,11,12)
- InChI Key: CWBHUMBRRCWOFT-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)O)=N1)C1=CN=CN1
Computed Properties
- Exact Mass: 179.03309103g/mol
- Monoisotopic Mass: 179.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 92Ų
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816541-0.05g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1816541-0.1g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1816541-0.25g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1816541-0.5g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1816541-1.0g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 1g |
$1357.0 | 2023-05-26 | ||
| Enamine | EN300-1816541-2.5g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1816541-5.0g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 5g |
$3935.0 | 2023-05-26 | ||
| Enamine | EN300-1816541-10.0g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 10g |
$5837.0 | 2023-05-26 | ||
| Enamine | EN300-1816541-1g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1816541-5g |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2229013-87-8 | 5g |
$3935.0 | 2023-09-19 |
5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2229013-87-8 (5-(1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk